![molecular formula C29H40N2O4 B1237770 (2S,3R)-2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine](/img/structure/B1237770.png)
(2S,3R)-2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine
Overview
Description
(2S,3R)-2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine is an alkaloid.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Approaches : Research on this compound includes various synthesis methods. For instance, Brossi et al. (1960) discussed the synthesis of substituted 2-oxo-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo[a]quinolizines, which are structurally related to the compound (Brossi et al., 1960). Similarly, Whittaker (1969) explored the use of Wittig-type reagents in the synthesis of 2,3-dehydroemetine, another related compound (Whittaker, 1969).
- Chemical Transformations : Vincze et al. (2004) investigated the cerium(III)-catalyzed cyclizations with 1-cyanomethylene tetrahydroisoquinoline, leading to the formation of benzo[a]quinolizines (Vincze et al., 2004).
Novel Synthetic Pathways
- Development of New Frameworks : Roy et al. (2001) developed a method for the synthesis of benzo[a]quinolizine-4-thiones, offering new pathways for constructing related molecular frameworks (Roy et al., 2001).
- Microwave-Assisted Reactions : Nemes et al. (2003) explored microwave-assisted cyclocondensations, demonstrating a novel synthetic approach for compounds in this chemical family (Nemes et al., 2003).
properties
Product Name |
(2S,3R)-2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine |
|---|---|
Molecular Formula |
C29H40N2O4 |
Molecular Weight |
480.6 g/mol |
IUPAC Name |
(2S,3R)-2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine |
InChI |
InChI=1S/C29H40N2O4/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3/t18-,21-,24?,25?/m0/s1 |
InChI Key |
AUVVAXYIELKVAI-VXNUJMKFSA-N |
Isomeric SMILES |
CC[C@H]1CN2CCC3=CC(=C(C=C3C2C[C@@H]1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
Canonical SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)OC)OC)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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